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Introduction
Tomentin is a naturally occurring coumarin, a class of benzopyrones widely distributed in the

plant kingdom. It has been isolated from various plant species, including Sphaeralcea

angustifolia and Artemisia monosperma.[1][2] This document provides a detailed overview of

the chemical structure of Tomentin, including its molecular characteristics and the

methodologies employed for its structural elucidation.

Chemical Structure and Identification
Tomentin is systematically known as 5-hydroxy-6,7-dimethoxychromen-2-one.[2] Its chemical

structure is characterized by a coumarin core, which consists of a benzene ring fused to an α-

pyrone ring. Specifically, Tomentin is substituted with a hydroxyl group at the C5 position and

two methoxy groups at the C6 and C7 positions.

The definitive structure of Tomentin is represented by the following chemical identifiers:

IUPAC Name: 5-hydroxy-6,7-dimethoxychromen-2-one[2]

SMILES: COC1=C(C(=C2C=CC(=O)OC2=C1)O)OC[1][2]

InChI: InChI=1S/C11H10O5/c1-14-8-5-7-6(3-4-9(12)16-7)10(13)11(8)15-2/h3-5,13H,1-

2H3[1][2]
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The two-dimensional chemical structure of Tomentin is illustrated in the diagram below.

2D chemical structure of Tomentin.

Physicochemical Properties
A summary of the key quantitative data for Tomentin is presented in the table below. This data

is crucial for its identification, purification, and application in research and drug development.

Property Value Reference

Molecular Formula C11H10O5 [1][2][3]

Molecular Weight 222.2 g/mol [1][3]

CAS Number 28449-62-9 [1][2][3]

Physical Description Powder [3]

Purity
>=98% (Commercially

available)
[3]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[3]

Experimental Protocols for Structure Elucidation
The determination of the chemical structure of Tomentin, as with many natural products, relies

on a combination of isolation techniques and spectroscopic analysis.

Isolation of Tomentin
Tomentin has been isolated from the plant Sphaeralcea angustifolia. A general workflow for the

isolation of such a compound from a plant matrix is outlined below.
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Plant Material (e.g., Sphaeralcea angustifolia)

Extraction with Solvent (e.g., CH2Cl2:CH3OH)

Crude Extract

Chromatographic Separation (e.g., Column Chromatography)

Fractions

Further Purification (e.g., HPLC)

Isolated Tomentin

Click to download full resolution via product page

General workflow for the isolation of Tomentin.

Spectroscopic and Spectrometric Analyses
The definitive structure of Tomentin was established through various spectroscopic and

spectrometric techniques. While the specific detailed protocols for Tomentin's initial elucidation

are not available in the provided search results, the standard methodologies employed for such

a task include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (¹H and ¹³C) and 2D NMR

(such as COSY, HSQC, and HMBC) experiments are fundamental for establishing the

carbon-hydrogen framework and the connectivity of atoms within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate

molecular weight and elemental composition, confirming the molecular formula.

Fragmentation patterns observed in MS/MS experiments can further corroborate the

proposed structure.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C) groups, which are all

present in the Tomentin structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule and is characteristic of the coumarin

chromophore.

The combined interpretation of data from these analytical techniques allows for the

unambiguous determination of the chemical structure of Tomentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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